Cas no 1286728-38-8 (2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide)

• Product Name: 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide
• CAS No: 1286728-38-8
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 6361436
• PubChem ID: 52906033
• Update Time: 2025-10-30

2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide
• 2-[3-(dimethylamino)-4-(4-methoxyphenyl)pyrazol-1-yl]-N-(2,6-dimethylphenyl)acetamide
• 1H-Pyrazole-1-acetamide, 3-(dimethylamino)-N-(2,6-dimethylphenyl)-4-(4-methoxyphenyl)-
• 2-(3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide
• 1286728-38-8
• F3407-4706
• DTXSID001126570
• VU0627230-1
• AKOS024486505

• Inchi： 1S/C22H26N4O2/c1-15-7-6-8-16(2)21(15)23-20(27)14-26-13-19(22(24-26)25(3)4)17-9-11-18(28-5)12-10-17/h6-13H,14H2,1-5H3,(H,23,27)
• InChI Key： WXFKYUCATDPEAG-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=C(C)C=CC=C2C)=O)C=C(C2=CC=C(OC)C=C2)C(N(C)C)=N1

Computed Properties

• Exact Mass: 378.20557608g/mol
• Monoisotopic Mass: 378.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide

Comprehensive Overview of 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide (CAS No. 1286728-38-8)

2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide (CAS No. 1286728-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The presence of a pyrazole ring, combined with dimethylamino and methoxyphenyl groups, makes it a versatile candidate for studying enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in pyrazole derivatives due to their diverse pharmacological properties. Researchers are particularly intrigued by the acetamide moiety in this compound, which is known to enhance bioavailability and metabolic stability. The CAS No. 1286728-38-8 is frequently cited in studies focusing on kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine and personalized healthcare.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide?" Preliminary research suggests its relevance in anti-inflammatory and anticancer pathways, though further clinical validation is required. The compound's dimethylphenyl group is also hypothesized to contribute to its binding affinity with specific protein targets, making it a subject of interest in computational drug design.

From an industrial perspective, CAS No. 1286728-38-8 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery. Its structural complexity allows for the exploration of novel scaffold hopping strategies, a technique widely used to optimize lead compounds. Additionally, the compound's methoxyphenyl moiety is associated with improved solubility, a critical factor in formulation development.

Another hot topic surrounding this compound is its role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating whether 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide can modulate pathways involved in neuroprotection. Early-stage studies highlight its potential to cross the blood-brain barrier, a key challenge in CNS drug development.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes for CAS No. 1286728-38-8, minimizing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by stakeholders in the chemical and life sciences sectors.

In summary, 2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl-N-(2,6-dimethylphenyl)acetamide represents a promising area of research at the intersection of medicinal chemistry and drug discovery. Its multifaceted properties and applicability to cutting-edge therapeutic fields ensure its continued relevance in scientific literature and industrial applications. As advancements in AI-driven molecular modeling accelerate, the compound's potential is likely to be further unlocked, offering new avenues for innovation.